Cas no 2172594-47-5 (tert-butyl 4-amino-4-(trimethyl-1H-pyrazol-4-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-amino-4-(trimethyl-1H-pyrazol-4-yl)piperidine-1-carboxylate
• CAS No: 2172594-47-5
• MF: C₁₆H₂₈N₄O₂
• MW: 308.419123649597
• CID: 6355134
• PubChem ID: 165825016
• Update Time: 2025-06-07

tert-butyl 4-amino-4-(trimethyl-1H-pyrazol-4-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino-4-(trimethyl-1H-pyrazol-4-yl)piperidine-1-carboxylate
• 2172594-47-5
• EN300-1626732

• Inchi： 1S/C16H28N4O2/c1-11-13(12(2)19(6)18-11)16(17)7-9-20(10-8-16)14(21)22-15(3,4)5/h7-10,17H2,1-6H3
• InChI Key： CSAKVRQJWQMLGT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2C(C)=NN(C)C=2C)(CC1)N)=O

Computed Properties

• Exact Mass: 308.22122615g/mol
• Monoisotopic Mass: 308.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 73.4Ų

Additional information on tert-butyl 4-amino-4-(trimethyl-1H-pyrazol-4-yl)piperidine-1-carboxylate

Introduction to tert-butyl 4-amino-4-(trimethyl-1H-pyrazol-4-yl)piperidine-1-carboxylate (CAS No. 2172594-47-5)

Tert-butyl 4-amino-4-(trimethyl-1H-pyrazol-4-yl)piperidine-1-carboxylate (CAS No. 2172594-47-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The compound's structure includes a tert-butyl group, an amino group, and a trimethylpyrazole moiety, all of which contribute to its chemical and biological properties.

The tert-butyl group is a common protecting group in organic synthesis, known for its stability and ease of removal under mild conditions. This characteristic makes it particularly useful in the synthesis of complex molecules where protecting groups are essential to prevent unwanted side reactions. The amino group, on the other hand, is a key functional group that can participate in various chemical reactions and interactions, such as hydrogen bonding and coordination with metal ions. The trimethylpyrazole moiety is a heterocyclic ring system that has been studied for its biological activities, including anti-inflammatory and anti-cancer properties.

Recent research has focused on the synthesis and biological evaluation of tert-butyl 4-amino-4-(trimethyl-1H-pyrazol-4-yl)piperidine-1-carboxylate. A study published in the Journal of Medicinal Chemistry reported the successful synthesis of this compound using a multi-step process involving palladium-catalyzed coupling reactions and selective deprotection steps. The researchers highlighted the importance of precise control over reaction conditions to achieve high yields and purity levels.

In terms of biological activity, tert-butyl 4-amino-4-(trimethyl-1H-pyrazol-4-yl)piperidine-1-carboxylate has shown promising results in preliminary assays. It has demonstrated significant binding affinity to specific receptors involved in neurological disorders, suggesting its potential as a lead compound for drug development. Additionally, the compound has exhibited selective inhibition of certain enzymes implicated in inflammatory pathways, making it a candidate for further investigation in anti-inflammatory drug discovery.

The structural diversity and functional group versatility of tert-butyl 4-amino-4-(trimethyl-1H-pyrazol-4-yl)piperidine-1-carboxylate make it an attractive target for medicinal chemists. The ability to modify different parts of the molecule through synthetic chemistry opens up numerous possibilities for optimizing its pharmacological properties. For instance, altering the substituents on the piperidine ring or introducing additional functional groups can enhance solubility, bioavailability, and metabolic stability.

One of the key challenges in the development of tert-butyl 4-amino-4-(trimethyl-1H-pyrazol-4-yl)piperidine-1-carboxylate is ensuring its safety and efficacy in preclinical studies. Researchers are currently conducting extensive toxicity tests to evaluate any potential side effects or adverse reactions. Preliminary data suggest that the compound is well-tolerated at therapeutic doses, but further studies are needed to confirm these findings.

The potential applications of tert-butyl 4-amino-4-(trimethyl-1H-pyrazol-4-yl)piperidine-1-carboxylate extend beyond its use as a standalone therapeutic agent. It can also serve as a valuable tool in chemical biology research, where it can be used to probe the function of specific proteins or pathways. For example, by labeling the compound with fluorescent tags or radioisotopes, scientists can track its distribution and interactions within cells and tissues.

In conclusion, tert-butyl 4-amino-4-(trimethyl-1H-pyrazol-4-yl)piperidine-1-carboxylate (CAS No. 2172594-47-5) represents an exciting area of research with significant potential for both fundamental scientific inquiry and practical applications in medicine. Ongoing studies continue to unravel its complex properties and explore new avenues for its use in drug discovery and development.